![molecular formula C21H23N3O2S B2771792 2-{[5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid CAS No. 848989-94-6](/img/structure/B2771792.png)
2-{[5-(4-tert-butylphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
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Overview
Description
Scientific Research Applications
Larvicidal and Antimicrobial Activities
Triazole derivatives have been evaluated for their antimicrobial properties against various bacterial and fungal pathogens. They have also shown potency in mosquito larvicidal activity, indicating their potential in developing insecticides and antibacterial agents (Kumara et al., 2015).
Antimicrobial and Anti-inflammatory Applications
Compounds containing the triazole moiety have demonstrated a broad range of biological activities, including analgesic, neuroleptic, diuretic, anti-inflammatory, and antimicrobial effects. These compounds can serve as intermediates for synthesizing more complex molecules with potential as pharmaceuticals (Salionov, 2015).
Antitumor Activity
Some triazole derivatives exhibit antitumor activity, showing potential for development into anticancer drugs. Their mechanism may involve interaction with specific cellular targets, leading to inhibition of cancer cell growth (Demirbas et al., 2004).
Anti-inflammatory Evaluation
Triazole derivatives synthesized from 4-hydroxyphenyl acetic acid have shown significant anti-inflammatory activity, suggesting their use in developing new anti-inflammatory drugs (Virmani & Hussain, 2014).
Chemiluminescence Applications
Sulfanyl-substituted bicyclic dioxetanes, including those with triazole rings, exhibit base-induced chemiluminescence. This property could be exploited in developing new materials for optical applications or as probes in chemical and biological sensing technologies (Watanabe et al., 2010).
Safety and Hazards
Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals . The buyer assumes responsibility to confirm product identity and/or purity . All sales are final . Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product .
Future Directions
Properties
IUPAC Name |
2-[[5-(4-tert-butylphenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O2S/c1-14-5-11-17(12-6-14)24-19(22-23-20(24)27-13-18(25)26)15-7-9-16(10-8-15)21(2,3)4/h5-12H,13H2,1-4H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBBAKMATNPTHDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)O)C3=CC=C(C=C3)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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